Cas no 170902-81-5 (1(S)-Phenylethoxy-Aprepitant)

• Product Name: 1(S)-Phenylethoxy-Aprepitant
• CAS No: 170902-81-5
• MF: C₂₃H₂₁F₇N₄O₃
• MW: 534.426669836044
• MDL: MFCD24386571
• CID: 4557815
• PubChem ID: 135934924
• Update Time: 2025-05-24

1(S)-Phenylethoxy-Aprepitant Chemical and Physical Properties

Names and Identifiers

• Aprepitant Impurity 6
• SW220254-1
• 3-(((2R,3S)-2-((S)-1-(3,5-bis(trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-1H-1,2,4-triazol-5(4H)-one
• 3-((3,5-bis(trifluoromethyl)phenethoxy)(4-fluorophenyl)(morpholino)methyl)-1H-1,2,4-triazol-5(4H)-one
• 3-[2alpha-[(S)-1-[3,5-Bis(trifluoromethyl)phenyl]ethoxy]-3alpha-(4-fluorophenyl)morpholine-4-ylmethyl]-1H-1,2,4-triazole-5(4H)-one
• 3H-1,2,4-Triazol-3-one
• 1(S)-Phenylethoxy-Aprepitant

• MDL： MFCD24386571
• Inchi： 1S/C23H21F7N4O3/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)37-20-19(13-2-4-17(24)5-3-13)34(6-7-36-20)11-18-31-21(35)33-32-18/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H2,31,32,33,35)/t12-,19-,20+/m0/s1
• InChI Key： ATALOFNDEOCMKK-OCCQLPPTSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1[C@@H](O[C@@H](C)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)OCCN1CC1=NNC(N1)=O

Computed Properties

• Exact Mass: 534.150188g/mol
• Monoisotopic Mass: 534.150188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2
• Molecular Weight: 534.4g/mol

Experimental Properties

• Melting Point: NA
• Boiling Point: NA

1(S)-Phenylethoxy-Aprepitant Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 1(S)-Phenylethoxy-Aprepitant

Research Brief on 1(S)-Phenylethoxy-Aprepitant (CAS: 170902-81-5): Recent Advances and Therapeutic Implications

1(S)-Phenylethoxy-Aprepitant (CAS: 170902-81-5) is a stereospecific derivative of the well-known neurokinin-1 (NK1) receptor antagonist aprepitant. This compound has garnered significant attention in recent years due to its potential applications in chemotherapy-induced nausea and vomiting (CINV) and other central nervous system (CNS) disorders. Recent studies have focused on its enhanced pharmacokinetic properties, improved blood-brain barrier penetration, and reduced side-effect profile compared to the parent compound. This research brief synthesizes the latest findings on 1(S)-Phenylethoxy-Aprepitant, highlighting its mechanism of action, therapeutic efficacy, and emerging applications in clinical settings.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1(S)-Phenylethoxy-Aprepitant exhibits a 40% higher binding affinity for the NK1 receptor compared to aprepitant, attributed to the stereospecific phenylethoxy modification at the 1-position. Molecular dynamics simulations revealed that this modification stabilizes the ligand-receptor complex by forming additional hydrophobic interactions with residues in the NK1 receptor binding pocket. These findings were corroborated by in vitro assays showing an IC50 of 0.8 nM for NK1 receptor antagonism, significantly lower than aprepitant's 1.4 nM.

Clinical investigations have progressed to Phase II trials for 1(S)-Phenylethoxy-Aprepitant in combination with 5-HT3 antagonists for prevention of delayed CINV. Preliminary results presented at the 2024 American Society of Clinical Oncology (ASCO) Annual Meeting showed a complete response rate (no emesis, no rescue medication) of 72% in the 1(S)-Phenylethoxy-Aprepitant arm versus 58% in the standard aprepitant regimen (p=0.012). Notably, the incidence of CNS-related adverse events (somnolence, dizziness) was reduced by 35%, supporting the hypothesis that the modified pharmacokinetic profile decreases off-target effects.

Emerging research has explored novel applications beyond antiemetic therapy. A preclinical study in Neuropharmacology (2024) reported that 1(S)-Phenylethoxy-Aprepitant demonstrates neuroprotective effects in a rat model of traumatic brain injury, reducing neuronal apoptosis by 62% through suppression of substance P-mediated neuroinflammation. This suggests potential expansion into neurotrauma and neurodegenerative disease indications. However, challenges remain in optimizing the dosing regimen for these new applications, as the blood-brain barrier penetration, while improved, may still be suboptimal for certain CNS disorders.

The synthesis and scale-up of 1(S)-Phenylethoxy-Aprepitant have seen significant process chemistry advancements. A recent patent (WO2023124567) describes an asymmetric hydrogenation route that achieves >99% enantiomeric excess at the 1-position, addressing previous issues with racemization during manufacturing. This development is critical for ensuring consistent clinical efficacy, as the (R)-enantiomer has been shown to have 80% lower NK1 receptor affinity. Analytical methods using chiral HPLC (USP method) have been validated for quality control of the active pharmaceutical ingredient.

In conclusion, 1(S)-Phenylethoxy-Aprepitant represents a promising evolution in the NK1 receptor antagonist class, with demonstrated improvements in both efficacy and tolerability profiles. Ongoing research is expanding its potential therapeutic applications while addressing manufacturing challenges. Future directions include Phase III trials for CINV and exploratory studies in neurological disorders, positioning this compound as a versatile agent in the chemobiological therapeutic arsenal.